Cas no 1261930-59-9 (5-(4-Ethoxycarbonylphenyl)-2-formylphenol)

• Product Name: 5-(4-Ethoxycarbonylphenyl)-2-formylphenol
• CAS No: 1261930-59-9
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD18314832
• CID: 2764229
• PubChem ID: 53220569
• Update Time: 2025-11-01

5-(4-Ethoxycarbonylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314832
• 1261930-59-9
• Ethyl 4'-formyl-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• DTXSID40685299
• 5-(4-Ethoxycarbonylphenyl)-2-formylphenol, 95%
• 5-(4-ETHOXYCARBONYLPHENYL)-2-FORMYLPHENOL
• 5-(4-Ethoxycarbonylphenyl)-2-formylphenol

• MDL： MFCD18314832
• Inchi： 1S/C16H14O4/c1-2-20-16(19)12-5-3-11(4-6-12)13-7-8-14(10-17)15(18)9-13/h3-10,18H,2H2,1H3
• InChI Key： OJDCXLMANJYZOJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(C=O)=C(C=1)O)=O

Computed Properties

• Exact Mass: 270.089
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Ethoxycarbonylphenyl)-2-formylphenol

5-(4-Ethoxycarbonylphenyl)-2-formylphenol: A Comprehensive Overview

5-(4-Ethoxycarbonylphenyl)-2-formylphenol (CAS No. 1261930-59-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential applications in drug development and advanced materials.

The molecular structure of 5-(4-Ethoxycarbonylphenyl)-2-formylphenol consists of a phenolic hydroxyl group and a formyl group attached to a benzene ring, with an ethoxycarbonyl-substituted phenyl group as a substituent. This combination of functional groups imparts the compound with a range of chemical properties that make it suitable for various applications. The presence of the phenolic hydroxyl group can facilitate hydrogen bonding and interactions with biological targets, while the formyl group can participate in condensation reactions and other chemical transformations.

In recent years, 5-(4-Ethoxycarbonylphenyl)-2-formylphenol has been investigated for its potential as a building block in the synthesis of more complex molecules. One notable application is in the development of small molecule inhibitors for various enzymes and receptors. For instance, researchers have explored its use in the design of inhibitors for protein kinases, which are key targets in cancer therapy. The ability to fine-tune the chemical structure through derivatization has allowed scientists to optimize the potency and selectivity of these inhibitors.

Beyond its role in drug discovery, 5-(4-Ethoxycarbonylphenyl)-2-formylphenol has also shown promise in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of polymers and other advanced materials. Studies have demonstrated that derivatives of this compound can be used to create materials with enhanced mechanical properties, thermal stability, and optical characteristics. These properties are particularly valuable in applications such as coatings, adhesives, and electronic devices.

The synthesis of 5-(4-Ethoxycarbonylphenyl)-2-formylphenol typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-ethoxycarbonylbenzaldehyde with 2-hydroxybenzaldehyde followed by appropriate functional group modifications. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale.

In terms of safety and handling, it is important to note that while 5-(4-Ethoxycarbonylphenyl)-2-formylphenol is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local guidelines.

The ongoing research into 5-(4-Ethoxycarbonylphenyl)-2-formylphenol continues to uncover new applications and properties. For example, recent studies have explored its potential as a precursor for the synthesis of fluorescent probes used in bioimaging applications. The ability to incorporate this compound into fluorescent dyes can enhance their photostability and brightness, making them valuable tools for visualizing cellular processes.

In conclusion, 5-(4-Ethoxycarbonylphenyl)-2-formylphenol (CAS No. 1261930-59-9) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive building block for the development of novel drugs, advanced materials, and imaging agents. As research in these areas continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.